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Hexaaminobenzene (HAB) is an organic linker used to construct a class of two-dimensional (2D)

Electrically Conductive Metal-Organic Frameworks (EC-MOFs) [1] [2]. Unlike many traditional MOFs

that act as insulators, HAB-based MOFs feature intrinsic electrical conductivity, which significantly

expands their utility into electronic applications [2]. The conductivity arises from extended conjugation and

charge delocalization pathways created when the HAB linker coordinates with metal ions [2]. These

materials are characterized by their high surface area, tunable pore environments, and the ability to be

postsynthetically modified, making them highly attractive for advanced applications in energy storage,

electrocatalysis, and sensing [1].

Material Properties & Performance Data

HAB-based MOFs demonstrate exceptional performance metrics, particularly in electrical conductivity and

surface area, which are critical for their functionality.

Table 1: Key Performance Metrics of HAB-based MOFs

Material
Electrical
Conductivity

Surface Area
(BET)

Key Application Reference

Ni-HAB
MOF

40 S cm⁻¹ Information
Missing

Supercapacitor Electrode [2]
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Material
Electrical
Conductivity

Surface Area
(BET)

Key Application Reference

Cu-HAB
MOF

Information Missing Information

Missing

Supercapacitor Electrode [2]

Co-HAB
MOF

Information Missing Information

Missing

Electrocatalysis (OER/NO

Reduction)

[3]

Rh-HAB
MOF

Information Missing Information

Missing

Electrocatalysis (NO

Reduction)

[3]

Cu-HHTC
MOF

3.02 × 10⁻³ S cm⁻¹ 1196 m² g⁻¹ Conductive Framework Host [1]

Notes on Properties:

High Surface Area: The surface area of 1196 m²/g reported for a related 2D EC-MOF is considered
unprecedentedly high for this material class [1].

Supercapacitor Performance: Ni-HAB and Cu-HAB MOFs used as supercapacitor electrodes
demonstrated high gravimetric capacitance (420 F g⁻¹ and 215 F g⁻¹, respectively) and excellent

cycling stability (90% capacitance retention after 12,000 cycles) [2].
Electrocatalytic Activity: Co-HAB MOF was identified as a superior catalyst for electrochemical NO

reduction to NH₃, with a low limiting potential of -0.26 V [3].

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of M-HAB MOFs

This protocol outlines the synthesis of M-HAB (M = Ni, Cu, Co) MOFs based on published conductive

MOF syntheses [2].

Reagents:

Metal salt (e.g., Ni(OAc)₂, Cu(OAc)₂, or Co(OAc)₂)

Hexaaminobenzene (HAB) linker
Aqueous ammonia (NH₄OH)
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Deionized Water

Procedure:

Dissolution: In a sealed vial, dissolve the HAB organic linker (e.g., 0.1 mmol) in a mixture of
deionized water (10 mL). In a separate container, dissolve the metal salt (e.g., 0.15 mmol) in

deionized water (5 mL).
Mixing: Slowly add the metal salt solution to the HAB linker solution under constant stirring.

Basification: Add aqueous ammonia dropwise to the mixture until a clear solution is obtained,
indicating deprotonation of the linker and complex formation.

Reaction: Transfer the solution to a Teflon-lined autoclave and heat at 85-100°C for 12-24 hours.
Work-up: Allow the system to cool naturally to room temperature. Collect the resulting crystalline

precipitate by filtration.
Purification: Wash the solid product sequentially with deionized water and methanol (3 x 10 mL

each) to remove unreacted species.
Drying: Activate the MOF by drying under dynamic vacuum at 120-150°C for 12 hours.

Protocol 2: Electrochemical Characterization for Supercapacitors

This procedure details how to evaluate the performance of synthesized HAB-MOFs as supercapacitor

electrodes [2].

Electrode Fabrication:

Slurry Preparation: Mix active material (HAB-MOF), conductive carbon (e.g., carbon black), and

binder (e.g., PVDF) in a mass ratio of 80:10:10 using a solvent like N-Methyl-2-pyrrolidone (NMP) to
form a homogeneous slurry.

Coating: Apply the slurry onto a current collector (e.g., nickel foam or carbon paper).
Drying: Dry the coated electrode in an oven at 80°C for 12 hours, then press under high pressure to

ensure good adhesion.

Electrochemical Measurements (3-Electrode Setup):

Setup: Use the prepared MOF electrode as the working electrode, a platinum plate as the counter

electrode, and a standard reference electrode (e.g., Ag/AgCl). Use an aqueous electrolyte such as 1
M KOH or H₂SO₄.

Cyclic Voltammetry (CV): Record CV curves at various scan rates (e.g., 5-100 mV/s) within a
suitable potential window to study electrochemical behavior.

Galvanostatic Charge-Discharge (GCD): Perform GCD tests at different current densities to
calculate specific capacitance using the formula: ( C = (I \times \Delta t) / (m \times \Delta V) ), where
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( I ) is current, ( \Delta t ) is discharge time, ( m ) is active mass, and ( \Delta V ) is potential window.

Stability Testing: Cycle the electrode for thousands of cycles (e.g., 10,000) at a high current density
to assess long-term stability.

Application in Electrocatalytic NO Reduction

HAB-based MOFs show promise for electrochemical ammonia synthesis via nitric oxide (NO) reduction, an

important industrial process [3].

Workflow Overview:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34845837/
https://www.smolecule.com/products/s676092?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Electrocatalytic NO Reduction Workflow
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Procedure Details:

Computational Screening: Use Density Functional Theory (DFT) calculations to screen various
transition metal (TM) HAB-MOFs (e.g., Ti, V, Cr, Mn, Fe, Co, Ni, Cu, Mo, Ru, Rh, Pd). The adsorption

Gibbs free energy change of NO (ΔGNO) serves as a primary descriptor for catalytic activity [3].
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Candidate Identification: Identify promising candidates like Co-HAB and Rh-HAB based on their

optimal binding strength with NO molecules [3].
Experimental Validation: Fabricate an electrode from the active MOF (e.g., Co-HAB) and test its

ENOR performance in an electrochemical cell. Key metrics include the limiting potential for ammonia
(NH₃) production and Faradaic efficiency. Co-HAB has shown a low limiting potential of -0.26 V for

NH₃ production at low NO coverage [3].

Functionalization & Safety Notes

Postsynthetic Modification:

The alkyne functionality within the HAB-based framework can be leveraged for postsynthetic

modification, such as hosting heterometal ions (e.g., Ni²⁺, Co²⁺), to impart additional functionality and
tailor the material's properties [1].

Safety Considerations:

General Laboratory Safety: Standard laboratory safety practices should be followed. This includes
wearing appropriate Personal Protective Equipment (PPE) such as lab coats, safety glasses, and

gloves.
Chemical Handling: The synthesis involves metal salts and organic linkers, which may be

hazardous. Consult their Safety Data Sheets (SDS) for specific handling, storage, and disposal
instructions.

Hydrothermal Synthesis: Exercise caution when using autoclaves and operating at elevated
temperatures and pressures. Ensure equipment is rated for the intended use and follow manufacturer

guidelines.
Electrochemical Systems: Be aware of potential risks associated with electrolytes and applied

electrical potentials.

Conclusion and Perspectives

HAB-based MOFs represent a significant advancement in the field of electrically conductive frameworks.

Their exceptional surface area, remarkable conductivity, and structural tunability make them

outstanding candidates for applications in energy storage and electrocatalysis [1] [2]. Future development

should focus on optimizing particle size and morphology, exploring new postsynthetic modification routes to

introduce advanced functionalities, and scaling up synthesis for commercial applications.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Imparting Functionality and Enhanced Surface Area to... | CoLab [colab.ws]

2. Conductive metal organic frameworks - Wikipedia [en.wikipedia.org]

3. Electrochemical Ammonia Synthesis via NO Reduction on 2D- MOF [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Introduction to HAB-based MOFs]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b676092#hexaaminobenzene-as-mof-linker]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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